Cas no 2764012-77-1 ((9H-fluoren-9-yl)methyl N-(1-cyclopentyl-3-hydroxypropan-2-yl)carbamate)

• Product Name: (9H-fluoren-9-yl)methyl N-(1-cyclopentyl-3-hydroxypropan-2-yl)carbamate
• CAS No: 2764012-77-1
• MF: C₂₃H₂₇NO₃
• MW: 365.465386629105
• CID: 5970509
• PubChem ID: 165994174
• Update Time: 2025-05-22

(9H-fluoren-9-yl)methyl N-(1-cyclopentyl-3-hydroxypropan-2-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• (9H-fluoren-9-yl)methyl N-(1-cyclopentyl-3-hydroxypropan-2-yl)carbamate
• 2764012-77-1
• EN300-7201694

• Inchi： 1S/C23H27NO3/c25-14-17(13-16-7-1-2-8-16)24-23(26)27-15-22-20-11-5-3-9-18(20)19-10-4-6-12-21(19)22/h3-6,9-12,16-17,22,25H,1-2,7-8,13-15H2,(H,24,26)
• InChI Key： AEQRWLYIBQTLQA-UHFFFAOYSA-N
• SMILES： O(C(NC(CO)CC1CCCC1)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 365.19909372g/mol
• Monoisotopic Mass: 365.19909372g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 27
• Rotatable Bond Count: 7
• Complexity: 468
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 58.6Ų

Additional information on (9H-fluoren-9-yl)methyl N-(1-cyclopentyl-3-hydroxypropan-2-yl)carbamate

The Compound CAS No 2764012-77-1: A Comprehensive Overview

The compound with CAS No 2764012-77-1, known as (9H-fluoren-9-yl)methyl N-(1-cyclopentyl-3-hydroxypropan-2-yl)carbamate, is a highly specialized chemical entity with significant applications in the fields of organic synthesis and materials science. This compound has garnered attention due to its unique structural properties and potential utility in advanced materials development. Recent studies have highlighted its role in the synthesis of high-performance polymers and its ability to act as a versatile building block in organic chemistry.

Fluorenylmethyloxycarbonyl (Fmoc), a key structural component of this compound, has been extensively studied for its applications in peptide synthesis and as a protecting group in organic synthesis. The integration of the cyclopentyl group introduces additional steric and electronic properties, making this compound highly versatile. Researchers have explored its use in the development of novel catalysts and as a precursor for advanced materials such as high-strength polymers and optoelectronic devices.

The synthesis of (9H-fluoren-9-yl)methyl N-(1-cyclopentyl-3-hydroxypropan-2-yl)carbamate involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Recent advancements in catalysis have enabled more efficient and selective syntheses, reducing production costs and environmental impact. This compound's ability to undergo various functional group transformations makes it an invaluable tool in modern chemical research.

Recent studies have focused on the application of this compound in the development of self-healing polymers and stimuli-responsive materials. Its unique combination of fluorenyl and cyclopentyl groups allows for tailored mechanical and thermal properties, making it suitable for applications in aerospace, automotive industries, and biomedical devices. Additionally, its role as a precursor in the synthesis of advanced ceramics has been explored, showcasing its versatility across multiple disciplines.

In terms of environmental impact, researchers have investigated the biodegradability and eco-friendliness of this compound. Studies suggest that under specific conditions, it can be broken down into non-toxic byproducts, aligning with current trends toward sustainable chemistry. This makes it an attractive option for industries seeking environmentally responsible solutions without compromising on performance.

The integration of fluorenylmethyl groups into polymer backbones has been shown to enhance their optical properties, making them suitable for applications in light-emitting diodes (LEDs) and solar cells. Recent breakthroughs in nanotechnology have further expanded its potential, with researchers exploring its use in the creation of nanocomposites with exceptional mechanical strength and thermal stability.

Moreover, the compound's role as a catalyst in asymmetric synthesis has been a focal point of recent research. Its ability to induce high enantioselectivity in complex molecular transformations has positioned it as a valuable tool in drug discovery and fine chemical synthesis. This highlights its importance not only in materials science but also in pharmaceutical research.

In conclusion, (9H-fluoren-9-yl)methyl N-(1-cyclopentyl-3-hydroxypropan-2-yl)carbamate (CAS No 2764012-77-1) stands out as a multifaceted chemical entity with vast potential across diverse fields. Its unique structure, combined with recent advancements in synthetic methodologies and material science, ensures that this compound will continue to play a pivotal role in driving innovation across industries.